Cas no 386229-78-3 (6-(TRIETHYLAMMONIUM)HEXYL METHANETHIOSULFONATE BROMIDE)
6-(TRIETHYLAMMONIUM)HEXYL METHANETHIOSULFONATE BROMIDE Chemical and Physical Properties
Names and Identifiers
-
- 6-(TRIETHYLAMMONIUM)HEXYL METHANETHIOSULFONATE BROMIDE
- MTS-TEAH
- N,N,N-Triethyl-6-[(methylsulfonyl)thio]-1-hexanaminiumbromide Bromide
- 6-(Triethylammonium)
- triethyl(6-methylsulfonylsulfanylhexyl)azanium,bromide
-
Computed Properties
- Exact Mass: 750.18000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 284
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- PSA: 135.64000
- LogP: 2.40180
6-(TRIETHYLAMMONIUM)HEXYL METHANETHIOSULFONATE BROMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T776000-5mg |
6-(Triethylammonium)hexyl Methanethiosulfonate Bromide |
386229-78-3 | 5mg |
$ 121.00 | 2023-09-05 | ||
| TRC | T776000-10mg |
6-(Triethylammonium)hexyl Methanethiosulfonate Bromide |
386229-78-3 | 10mg |
$184.00 | 2023-05-17 | ||
| TRC | T776000-25mg |
6-(Triethylammonium)hexyl Methanethiosulfonate Bromide |
386229-78-3 | 25mg |
$431.00 | 2023-05-17 | ||
| TRC | T776000-50mg |
6-(Triethylammonium)hexyl Methanethiosulfonate Bromide |
386229-78-3 | 50mg |
$787.00 | 2023-05-17 | ||
| TRC | T776000-100mg |
6-(Triethylammonium)hexyl Methanethiosulfonate Bromide |
386229-78-3 | 100mg |
$1453.00 | 2023-05-17 | ||
| A2B Chem LLC | AD38092-10mg |
6-(Triethylammonium)hexyl Methanethiosulfonate Bromide |
386229-78-3 | 10mg |
$1125.00 | 2024-04-20 | ||
| A2B Chem LLC | AD38092-50mg |
6-(Triethylammonium)hexyl Methanethiosulfonate Bromide |
386229-78-3 | 50mg |
$2400.00 | 2024-04-20 |
6-(TRIETHYLAMMONIUM)HEXYL METHANETHIOSULFONATE BROMIDE Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 6-(TRIETHYLAMMONIUM)HEXYL METHANETHIOSULFONATE BROMIDE
Recent Advances in the Application of 6-(Triethylammonium)hexyl Methanethiosulfonate Bromide (CAS: 386229-78-3) in Chemical Biology and Pharmaceutical Research
6-(Triethylammonium)hexyl methanethiosulfonate bromide (CAS: 386229-78-3) is a specialized chemical reagent widely utilized in protein engineering, bioconjugation, and drug delivery systems. Recent studies have highlighted its critical role as a sulfhydryl-reactive crosslinker, enabling site-specific modifications of cysteine residues in proteins and peptides. This compound's unique structure, featuring a methanethiosulfonate group and a triethylammonium bromide moiety, provides enhanced solubility and reactivity in aqueous environments, making it particularly valuable for biomedical applications.
A 2023 study published in Bioconjugate Chemistry demonstrated the efficacy of 6-(triethylammonium)hexyl methanethiosulfonate bromide in constructing stable antibody-drug conjugates (ADCs). Researchers employed this reagent to achieve precise conjugation of cytotoxic payloads to monoclonal antibodies via engineered cysteine residues, resulting in ADCs with improved homogeneity and therapeutic index. The study reported a 40% increase in conjugate stability compared to traditional maleimide-based linkers, attributed to the formation of a disulfide bond that is more resistant to premature cleavage in circulation.
In the field of targeted drug delivery, innovative research has explored the use of this compound for cell-penetrating peptide (CPP) modifications. A recent Journal of Controlled Release article (2024) detailed its application in creating redox-responsive nanocarriers. The methanethiosulfonate group facilitated reversible conjugation of therapeutic cargoes, enabling glutathione-triggered release in intracellular environments. This approach demonstrated a 3.5-fold increase in tumor accumulation compared to non-responsive systems in murine models.
Structural biology applications have also benefited from this reagent's properties. Cryo-EM studies published in Nature Structural & Molecular Biology (2023) utilized 6-(triethylammonium)hexyl methanethiosulfonate bromide for site-specific labeling of membrane proteins. The compound's hexyl spacer allowed for minimal perturbation of protein structure while enabling efficient attachment of contrast agents, facilitating high-resolution structural determination of previously challenging targets like G protein-coupled receptors.
Emerging safety and toxicity data from preclinical studies indicate favorable pharmacokinetic profiles for conjugates prepared using this reagent. A 2024 toxicology assessment in Molecular Pharmaceutics reported no significant off-target effects in primate models at therapeutic doses, with rapid renal clearance of the cleaved linker byproducts. These findings support its continued development for clinical-stage bioconjugates.
The commercial availability of 6-(triethylammonium)hexyl methanethiosulfonate bromide has expanded significantly, with multiple GMP-certified suppliers now offering the compound. Current market analysis suggests growing adoption in ADC development pipelines, with projected annual growth of 18% in this application segment through 2026. Recent patent filings (2023-2024) indicate novel derivatives are being developed to further optimize stability and release kinetics.
386229-78-3 (6-(TRIETHYLAMMONIUM)HEXYL METHANETHIOSULFONATE BROMIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)